Tetradecanal Tetradecanal Myristaldehyde, also known as 1-tetradecanal or CH3(CH2)12cho, belongs to the class of organic compounds known as fatty aldehydes. These are long chain aldehydes with a chain of at least 12 carbon atoms. Thus, myristaldehyde is considered to be a fatty aldehyde lipid molecule. Myristaldehyde exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Myristaldehyde has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, myristaldehyde is primarily located in the membrane (predicted from logP) and cytoplasm. Myristaldehyde can be biosynthesized from tetradecane. Myristaldehyde is an amber, citrus peel, and dry tasting compound that can be found in a number of food items such as ceylon cinnamon, mandarin orange (clementine, tangerine), parsley, and lemon. This makes myristaldehyde a potential biomarker for the consumption of these food products. Myristaldehyde has been linked to the inborn metabolic disorders including celiac disease.
Tetradecanal is a long-chain fatty aldehyde that is tetradecane in which two hydrogens attached to a terminal carbon are replaced by an oxo group. It is found in coriander. It has a role as a bacterial metabolite and a plant metabolite. It is a long-chain fatty aldehyde and a 2,3-saturated fatty aldehyde. It derives from a hydride of a tetradecane.
Brand Name: Vulcanchem
CAS No.: 124-25-4
VCID: VC0130844
InChI: InChI=1S/C14H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h14H,2-13H2,1H3
SMILES: CCCCCCCCCCCCCC=O
Molecular Formula: C14H28O
Molecular Weight: 212.37 g/mol

Tetradecanal

CAS No.: 124-25-4

Reference Standards

VCID: VC0130844

Molecular Formula: C14H28O

Molecular Weight: 212.37 g/mol

Tetradecanal - 124-25-4

CAS No. 124-25-4
Product Name Tetradecanal
Molecular Formula C14H28O
Molecular Weight 212.37 g/mol
IUPAC Name tetradecanal
Standard InChI InChI=1S/C14H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h14H,2-13H2,1H3
Standard InChIKey UHUFTBALEZWWIH-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCC=O
Canonical SMILES CCCCCCCCCCCCCC=O
Boiling Point 260.0 °C
Density 0.825-0.830
Melting Point 20.5 °C
Mp 30 ° (23 °)
30°C
Physical Description Solid
colourless to pale yellow liquid/fatty, orris-like odou
Description Myristaldehyde, also known as 1-tetradecanal or CH3(CH2)12cho, belongs to the class of organic compounds known as fatty aldehydes. These are long chain aldehydes with a chain of at least 12 carbon atoms. Thus, myristaldehyde is considered to be a fatty aldehyde lipid molecule. Myristaldehyde exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Myristaldehyde has been detected in multiple biofluids, such as feces, saliva, and urine. Within the cell, myristaldehyde is primarily located in the membrane (predicted from logP) and cytoplasm. Myristaldehyde can be biosynthesized from tetradecane. Myristaldehyde is an amber, citrus peel, and dry tasting compound that can be found in a number of food items such as ceylon cinnamon, mandarin orange (clementine, tangerine), parsley, and lemon. This makes myristaldehyde a potential biomarker for the consumption of these food products. Myristaldehyde has been linked to the inborn metabolic disorders including celiac disease.
Tetradecanal is a long-chain fatty aldehyde that is tetradecane in which two hydrogens attached to a terminal carbon are replaced by an oxo group. It is found in coriander. It has a role as a bacterial metabolite and a plant metabolite. It is a long-chain fatty aldehyde and a 2,3-saturated fatty aldehyde. It derives from a hydride of a tetradecane.
Solubility soluble inmost organic solvents; Insoluble in water
1 ml in 1 ml of 80% alcohol (in ethanol)
Synonyms Tetradecanal; 1-Tetradecanal; Aldehyde Peche; Myristinaldehyde; Myristylaldehyde; NSC 66435; Peach Aldehyde; Tetradecanaldehyde; Tetradecyl Aldehyde; n-Tetradecanal; n-Tetradecyl Aldehyde
PubChem Compound 31291
Last Modified Nov 11 2021
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